2-hydroxy-1-naphthaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone

• IUPAC Name: 1-[(E)-[(6-chloro-2-methylpyrimidin-4-yl)hydrazinylidene]methyl]naphthalen-2-ol
• InChI: InChI=1S/C16H13ClN4O/c1-10-19-15(17)8-16(20-10)21-18-9-13-12-5-3-2-4-11(12)6-7-14(13)22/h2-9,22H,1H3,(H,19,20,21)/b18-9+
• InChI Key: QKTBAGPZUFKLKD-GIJQJNRQSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NN=CC2=C(C=CC3=CC=CC=C32)O
• Isomeric SMILES: CC1=NC(=CC(=N1)Cl)N/N=C/C2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C16H13ClN4O
• Molecular Weight: 312.75 g/mol

Description

2-hydroxy-1-naphthaldehyde is a member of the class of naphthaldehydes that is naphthalene-1-carbaldehyde substituted by a hydroxy group at position 2. It is a colorless needle or prismatic crystal.

Synthesis Analysis

The synthesis of 2-hydroxy-1-naphthaldehyde involves the reaction of 2-naphthol with chloroform. The reaction takes place in a reaction pot with ethanol and 2-naphthol, heated to 40°C and stirred for 0.5 hours. Then, a 30% sodium hydroxide solution is added, the temperature is raised to 75°C, and chloroform is added dropwise, controlling the reaction temperature at 78°C. After the addition, it is kept at 78°C for 2 hours. Then it is raised to 90°C, ethanol and excess chloroform are distilled off, and after distillation, it is cooled to below 30°C and left to stand for layering for 6 hours.

Molecular Structure Analysis

The molecular structure of 2-hydroxy-1-naphthaldehyde is represented by the linear formula HOC10H6CHO. The InChI string representation is 1S/C11H8O2/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-7,13H.

Chemical Reactions Analysis

The modification of primary amine functionalized drugs, pyrimethamine and 4-amino-N-(2,3-dihydrothiazol-2-yl)benzenesulfonamide, via condensation reaction with 2-hydroxy-1-naphthaldehyde to produce new organic zwitterionic compounds has been reported.

Physical And Chemical Properties Analysis

2-hydroxy-1-naphthaldehyde is a colorless needle or prismatic crystal. It has a melting point of 82°C and a boiling point of 192°C (3.6kPa). It is soluble in ethanol, ether, and petroleum, insoluble in water, soluble in alkali aqueous solution, and turns yellow when dissolved in concentrated sulfuric acid.

Safety and Hazards

2-hydroxy-1-naphthaldehyde is classified as hazardous. It is recommended to avoid breathing mist, gas, or vapors, avoid contact with skin and eyes, and use personal protective equipment. In case of fire, it is advised not to allow run-off from fire-fighting to enter drains or water courses.

Future Directions

The future directions of 2-hydroxy-1-naphthaldehyde could involve its use in the modification of primary amine functionalized drugs to produce new organic zwitterionic compounds. It could also be used in the synthesis of fluorescent brighteners PEB.